2-((3-cyclopropyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)-N-(4-isopropylphenyl)acetamide

• IUPAC Name: 2-[(3-cyclopropyl-4-oxo-7-phenyl-5H-pyrrolo[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(4-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C26H26N4O2S/c1-16(2)17-8-10-19(11-9-17)28-22(31)15-33-26-29-23-21(18-6-4-3-5-7-18)14-27-24(23)25(32)30(26)20-12-13-20/h3-11,14,16,20,27H,12-13,15H2,1-2H3,(H,28,31)
• InChI Key: VJELGQYGHSGLSJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2C4CC4)NC=C3C5=CC=CC=C5
• Molecular Formula: C26H26N4O2S
• Molecular Weight: 458.6 g/mol

Description

2-((3-cyclopropyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)-N-(4-isopropylphenyl)acetamide is a useful research compound. Its molecular formula is C26H26N4O2S and its molecular weight is 458.58. The purity is usually 95%.
BenchChem offers high-quality 2-((3-cyclopropyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)-N-(4-isopropylphenyl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-((3-cyclopropyl-4-oxo-7-phenyl-4,5-dihydro-3H-pyrrolo[3,2-d]pyrimidin-2-yl)thio)-N-(4-isopropylphenyl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Compounds with complex heterocyclic structures, like the one , are often synthesized through multi-step chemical reactions involving key intermediates and are characterized by techniques such as IR, NMR, and mass spectral studies. For instance, the synthesis of heterocycles incorporating antipyrine moiety and their antimicrobial activity demonstrates the interest in developing new compounds with potential biological activities (Bondock, Rabie, Etman, & Fadda, 2008) Source.

Biological Activities

Research on related compounds has highlighted their antimicrobial, anti-inflammatory, and analgesic properties. These activities are tested through various bioassays to evaluate their potential as therapeutic agents. For example, the exploration of antimicrobial and anti-inflammatory activities of new pyrimidinone and oxazinone derivatives showcases the ongoing efforts to find new treatments for infections and inflammation (Hossan, Abu-Melha, Al-Omar, & Amr, 2012) Source.